![molecular formula C12H13IN4O4 B4332391 [5-(3-ethoxy-5-iodo-4-methoxyphenyl)-2H-tetrazol-2-yl]acetic acid](/img/structure/B4332391.png)
[5-(3-ethoxy-5-iodo-4-methoxyphenyl)-2H-tetrazol-2-yl]acetic acid
Overview
Description
[5-(3-ethoxy-5-iodo-4-methoxyphenyl)-2H-tetrazol-2-yl]acetic acid, commonly known as EIPTA, is a tetrazole-based compound that has gained significant attention in the scientific community due to its diverse biological properties. It is a potent inhibitor of COX-2, an enzyme that plays a crucial role in inflammation and pain. EIPTA has also been shown to exhibit anti-cancer, anti-inflammatory, and neuroprotective properties.
Mechanism of Action
EIPTA exerts its biological effects by inhibiting the activity of COX-2, an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins. Prostaglandins are known to play a crucial role in inflammation and pain. By inhibiting COX-2, EIPTA reduces the production of prostaglandins, thereby reducing inflammation and pain. Additionally, EIPTA has been shown to inhibit the activity of other enzymes such as lipoxygenase and phospholipase A2, which are also involved in inflammation and pain.
Biochemical and Physiological Effects:
EIPTA has been shown to exhibit a range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation and pain, and protect against oxidative stress and neurodegeneration. Additionally, EIPTA has been shown to modulate the expression of various genes involved in cancer progression, inflammation, and neuroprotection.
Advantages and Limitations for Lab Experiments
EIPTA has several advantages for lab experiments. It is a potent inhibitor of COX-2, making it a useful tool for studying the role of COX-2 in inflammation and pain. Additionally, EIPTA has been shown to exhibit anti-cancer and neuroprotective properties, making it a promising compound for developing novel therapies for cancer and neurodegenerative diseases. However, there are also some limitations to using EIPTA in lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, EIPTA has not been extensively studied in animal models, which limits our understanding of its pharmacokinetics and toxicity.
Future Directions
There are several future directions for research on EIPTA. One potential area of focus is the development of novel therapies for cancer and neurodegenerative diseases based on the anti-cancer and neuroprotective properties of EIPTA. Additionally, further studies are needed to elucidate the pharmacokinetics and toxicity of EIPTA in animal models. Finally, the development of more efficient synthesis methods for EIPTA could improve its yield and make it more accessible for research purposes.
Scientific Research Applications
EIPTA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer activity against various cancer cell lines, including breast, colon, and prostate cancer cells. It works by inducing apoptosis, inhibiting cell proliferation, and suppressing the expression of proteins involved in cancer progression. EIPTA has also been shown to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines and reducing the infiltration of inflammatory cells. Additionally, EIPTA has been found to have neuroprotective properties by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
2-[5-(3-ethoxy-5-iodo-4-methoxyphenyl)tetrazol-2-yl]acetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13IN4O4/c1-3-21-9-5-7(4-8(13)11(9)20-2)12-14-16-17(15-12)6-10(18)19/h4-5H,3,6H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTJDSJVJNYYGKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C2=NN(N=N2)CC(=O)O)I)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13IN4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[5-(3-ethoxy-5-iodo-4-methoxyphenyl)-2H-tetrazol-2-yl]acetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.